Cas no 88489-66-1 (Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester)

• Product Name: Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester
• CAS No: 88489-66-1
• MF: C₉H₇F₃O₄S
• MW: 268.209692239761
• CID: 630801
• PubChem ID: 15584693
• Update Time: 2025-04-19

Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(trifluoromethyl)sulfonyl]-, methyl ester
• methyl 3-(trifluoromethylsulfonyl)benzoate
• Methyl 3-(trifluoromethanesulfonyl)benzoate
• 88489-66-1
• DTXSID80575044

• Inchi： 1S/C9H7F3O4S/c1-16-8(13)6-3-2-4-7(5-6)17(14,15)9(10,11)12/h2-5H,1H3
• InChI Key： AUEAVKKDWRLNKJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=C(C(=O)OC)C=1)(=O)=O

Computed Properties

• Exact Mass: 268.00171436g/mol
• Monoisotopic Mass: 268.00171436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.8Ų